Cas no 2358-35-2 (3-Fluoro-1H-pyrrole)

• Product Name: 3-Fluoro-1H-pyrrole
• CAS No: 2358-35-2
• MF: C₄H₄FN
• MW: 85.0796642303467
• CID: 2129878
• PubChem ID: 17958888
• Update Time: 2025-11-02

3-Fluoro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-1H-pyrrole
• MFCD18416846
• SY235603
• G83343
• CS-0089382
• 2358-35-2
• 3-fluoropyrrole
• SB63572
• DB-348143
• AKOS006355042

• Inchi： 1S/C4H4FN/c5-4-1-2-6-3-4/h1-3,6H
• InChI Key： XMMFKXRGHKXAGG-UHFFFAOYSA-N
• SMILES： FC1C=CNC=1

Computed Properties

• Exact Mass: 85.032777294g/mol
• Monoisotopic Mass: 85.032777294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-Fluoro-1H-pyrrole

3-Fluoro-1H-pyrrole (CAS No. 2358-35-2): Properties, Applications, and Market Insights

3-Fluoro-1H-pyrrole (CAS No. 2358-35-2) is a fluorinated heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. Its unique molecular structure, characterized by a fluorine atom at the 3-position of the pyrrole ring, imparts distinct chemical and physical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "3-Fluoro-1H-pyrrole synthesis", "fluorinated pyrrole derivatives", and "CAS 2358-35-2 applications", reflecting the growing interest in this compound.

The chemical properties of 3-Fluoro-1H-pyrrole are influenced by the electronegativity of the fluorine atom, which enhances the reactivity of the pyrrole ring. This compound exhibits moderate solubility in organic solvents such as dichloromethane and tetrahydrofuran, making it suitable for various synthetic applications. Its molecular weight is 95.09 g/mol, and it typically appears as a colorless to pale yellow liquid. The presence of the fluorine atom also contributes to its stability under standard conditions, though it should be stored in a cool, dry environment to prevent degradation.

In medicinal chemistry, 3-Fluoro-1H-pyrrole serves as a key building block for the development of novel pharmaceuticals. Fluorinated compounds are increasingly sought after due to their ability to improve drug bioavailability and metabolic stability. Searches for "fluorinated pyrroles in drug discovery" and "3-Fluoro-1H-pyrrole biological activity" highlight the compound's relevance in this field. Researchers are exploring its potential in designing inhibitors for enzymes involved in diseases such as cancer and inflammation.

The agrochemical industry also benefits from the applications of 3-Fluoro-1H-pyrrole. Fluorinated pyrroles are used in the synthesis of pesticides and herbicides, where the fluorine atom enhances the efficacy and selectivity of these products. Queries like "fluorinated pyrroles in agriculture" and "CAS 2358-35-2 agrochemical uses" are common among professionals seeking innovative solutions for crop protection. The compound's role in developing environmentally friendly agrochemicals aligns with the global trend toward sustainable farming practices.

Material science is another area where 3-Fluoro-1H-pyrrole finds applications. Its incorporation into polymers and conductive materials can improve thermal stability and electronic properties. This has led to increased searches for "fluorinated pyrroles in materials" and "3-Fluoro-1H-pyrrole polymer applications". The compound's versatility makes it a promising candidate for advanced materials used in electronics and coatings.

The market dynamics for 3-Fluoro-1H-pyrrole are shaped by its diverse applications and the growing demand for fluorinated compounds. Suppliers and manufacturers often highlight its purity and availability when responding to inquiries about "CAS 2358-35-2 suppliers" or "buy 3-Fluoro-1H-pyrrole". The compound's niche status ensures competitive pricing, though specialized synthesis methods can influence costs. Industry reports suggest a steady growth trajectory, driven by innovations in pharmaceuticals and agrochemicals.

From a synthetic chemistry perspective, 3-Fluoro-1H-pyrrole can be prepared through several routes, including halogenation of pyrrole derivatives or via cross-coupling reactions. Laboratory-scale synthesis often involves careful control of reaction conditions to avoid side products. Researchers frequently search for "3-Fluoro-1H-pyrrole synthesis methods" and "optimized fluorination techniques", underscoring the need for efficient and scalable production processes.

In conclusion, 3-Fluoro-1H-pyrrole (CAS No. 2358-35-2) is a multifaceted compound with significant potential across multiple industries. Its unique properties, driven by the fluorine substitution, make it a valuable asset in drug development, agrochemical innovation, and advanced material design. As interest in fluorinated compounds continues to rise, 3-Fluoro-1H-pyrrole is poised to play a pivotal role in shaping future scientific and industrial advancements.